4-chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[4-[2-(2-ethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H18ClN3O3S/c1-2-27-17-6-4-3-5-16(17)23-18(25)11-15-12-28-20(22-15)24-19(26)13-7-9-14(21)10-8-13/h3-10,12H,2,11H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key: SSQGJAGUSUMLKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O3S
• Molecular Weight: 415.9 g/mol

Description

4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide is an organic compound that has a wide range of applications in the scientific community. This compound is used in various research fields such as biochemistry, drug design, and medicinal chemistry. It is a valuable tool for scientists to gain insight into the structure and function of proteins and other molecules.

Scientific Research Applications

4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide is used in a variety of scientific research applications. It is used in the study of protein structure and function, as well as in drug design and medicinal chemistry. It is also used to study the biochemical and physiological effects of drugs and other compounds. In addition, it is used to investigate the mechanisms of action of various compounds.

Mechanism of Action

4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide acts as a competitive inhibitor of enzymes in the body. It binds to the active site of the enzyme, preventing the substrate from binding and thus preventing the enzyme from catalyzing the reaction. It is also thought to interact with other molecules in the body, such as hormones, and to affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide are still largely unknown. However, it has been shown to inhibit the activity of enzymes in the body, which can lead to changes in the levels of hormones and other molecules. It is also thought to interact with other molecules in the body, including hormones, and to affect their activity.

Advantages and Limitations for Lab Experiments

4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide is a useful tool for scientists in various research fields. It is relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that this compound is not very stable and can be easily degraded by light and heat. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There is still much to be discovered about 4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide and its potential applications. Some potential future directions include further research into the biochemical and physiological effects of this compound, as well as its potential uses in drug design and medicinal chemistry. Additionally, further research into its mechanism of action and its interactions with other molecules in the body could be beneficial. Finally, further research into the synthesis methods of this compound could lead to improved methods for its production.

Synthesis Methods

4-Chloro-N-(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide can be synthesized through a variety of methods. One method involves the reaction of 4-chloro-N-(2-ethoxyphenyl)-3-thiazole-2-carboxamide with methyl iodide. This reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide, and the product is isolated through a series of column chromatography steps. Another method involves the reaction of 4-chloro-N-(2-ethoxyphenyl)-3-thiazole-2-carboxamide with 4-methylthio-1,3-thiazole-2-carboxylic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. The product is then isolated through column chromatography.